![molecular formula C17H18O5 B6594399 3'-Deoxy-4-O-methylepisappanol CAS No. 1052714-12-1](/img/structure/B6594399.png)
3'-Deoxy-4-O-methylepisappanol
Overview
Description
3’-Deoxy-4-O-methylepisappanol is a new 3-benzylchroman derivative . It was isolated from Sappan Lignum, a dried heartwood of Caesalpinia sappan L . This compound has been found to exhibit significant neuroprotective activities against glutamate-induced toxicity .
Synthesis Analysis
The compound was isolated from Sappan Lignum, along with thirteen other known chemical compounds . The isolation process involved fractionation, where similar fractions were combined based on TLC analysis .Scientific Research Applications
Isolation and Chemical Composition
3'-Deoxy-4-O-methylepisappanol has been isolated from natural sources like Sappan Lignum (Caesalpinia sappan) and Caesalpinia japonica. It is identified as a new 3-benzylchroman derivative and is found alongside various other chemical compounds such as protosappanin A, sappanchalcone, and brazilin (Fu et al., 2008); (Namikoshi et al., 1987).
Mechanism of Action
Mode of Action
It is known that this compound is a flavonoid , a class of compounds known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects .
Result of Action
3’-Deoxy-4-O-methylepisappanol has been found to exhibit significant neuroprotective activity against glutamate-induced toxicity . This suggests that it may have potential therapeutic applications in conditions characterized by glutamate toxicity, such as certain neurological disorders.
Biochemical Analysis
Biochemical Properties
3’-Deoxy-4-O-methylepisappanol has antioxidant activity . It exhibits significant neuroprotective activity against glutamate-induced toxicity at concentrations ranging from 0.1 microM to 10 microM
Cellular Effects
It has been shown to exhibit significant neuroprotective activity against glutamate-induced toxicity , suggesting that it may influence cell function and impact cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known to exhibit antioxidant activity , which suggests that it may interact with biomolecules involved in oxidative stress pathways
properties
IUPAC Name |
(3R,4R)-3-[(4-hydroxyphenyl)methyl]-4-methoxy-2,4-dihydrochromene-3,7-diol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O5/c1-21-16-14-7-6-13(19)8-15(14)22-10-17(16,20)9-11-2-4-12(18)5-3-11/h2-8,16,18-20H,9-10H2,1H3/t16-,17-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDMATSOBGRQDO-IAGOWNOFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C2=C(C=C(C=C2)O)OCC1(CC3=CC=C(C=C3)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1C2=C(C=C(C=C2)O)OC[C@@]1(CC3=CC=C(C=C3)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001306176 | |
Record name | 3′-Deoxy-4-O-methylepisappanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001306176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1052714-12-1 | |
Record name | 3′-Deoxy-4-O-methylepisappanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1052714-12-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3′-Deoxy-4-O-methylepisappanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001306176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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